2-(1,4-Dioxaspiro[4.5]decan-8-yl)propan-2-ol

• Molecular Formula: C11H20O3
• Molecular Weight: 200.27 g/mol
• IUPAC Name: 2-(1,4-dioxaspiro[4.5]decan-8-yl)propan-2-ol
• InChI: InChI=1S/C11H20O3/c1-10(2,12)9-3-5-11(6-4-9)13-7-8-14-11/h9,12H,3-8H2,1-2H3
• InChI Key: RIZRTZRWOZIFAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1CCC2(CC1)OCCO2)O

Description

2-(1,4-Dioxaspiro[4.5]decan-8-yl)propan-2-ol is a chemical compound with a unique spirocyclic structure. This compound is characterized by a spiro linkage between a 1,4-dioxane ring and a decane ring, with a propanol group attached to the spiro carbon. The presence of the dioxane ring imparts significant stability and reactivity to the molecule, making it an interesting subject for various chemical studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,4-Dioxaspiro[4.5]decan-8-yl)propan-2-ol typically involves the reaction of 1,4-dioxaspiro[4.5]decane with a suitable propanol derivative under controlled conditions. One common method involves the use of a strong base, such as sodium hydride, to deprotonate the propanol derivative, followed by nucleophilic attack on the spirocyclic compound. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions.

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactors to ensure consistent reaction conditions and high yield. The use of catalysts, such as palladium or platinum, can enhance the reaction rate and selectivity. Purification of the final product is typically achieved through distillation or chromatography to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

2-(1,4-Dioxaspiro[4.5]decan-8-yl)propan-2-ol can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding alcohol or alkane.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or amines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like thionyl chloride or phosphorus tribromide can facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or alkanes.

Substitution: Formation of halides, amines, or other substituted derivatives.

Scientific Research Applications

2-(1,4-Dioxaspiro[4.5]decan-8-yl)propan-2-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound in various biological assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials, such as polymers and resins.

Mechanism of Action

The mechanism of action of 2-(1,4-Dioxaspiro[4.5]decan-8-yl)propan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The spirocyclic structure allows for unique binding interactions, which can modulate the activity of these targets. The compound may also influence various signaling pathways, leading to its observed biological effects.

Comparison with Similar Compounds

Similar Compounds

1,4-Dioxaspiro[4.5]decan-8-ol: Similar spirocyclic structure but lacks the propanol group.

2-(1,4-Dioxaspiro[4.5]decan-8-yl)amino-propan-1-ol: Contains an amino group instead of a hydroxyl group.

Uniqueness

2-(1,4-Dioxaspiro[4.5]decan-8-yl)propan-2-ol is unique due to its specific combination of a spirocyclic structure and a propanol group. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications.